![molecular formula C21H18O4 B5613574 5-(4-methoxyphenyl)-2,3,9-trimethyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B5613574.png)
5-(4-methoxyphenyl)-2,3,9-trimethyl-7H-furo[3,2-g]chromen-7-one
Overview
Description
5-(4-methoxyphenyl)-2,3,9-trimethyl-7H-furo[3,2-g]chromen-7-one, also known as Osthole, is a natural compound found in various plants, including Cnidium monnieri and Angelica pubescens. Osthole has been extensively studied due to its potential therapeutic properties, including anti-inflammatory, anti-tumor, anti-osteoporotic, and anti-oxidative effects.
Scientific Research Applications
Synthesis and Optical Characterization
The novel compound 5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC) was synthesized and studied for its optical and photoelectrical properties. This study is significant as it provides insight into the electronic absorption spectra, photoluminescence spectrum, and phototransient properties of the compound, which may have applications in optoelectronic devices (Ibrahim et al., 2017).
Synthesis of New Derivatives
A new synthesis approach for 2-(2-(4-Methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic acid was presented. This approach involved multicomponent condensation and is significant for the creation of previously unknown derivatives of the compound (Lichitsky et al., 2021).
Inhibitory Potential as Kinase Inhibitors
A series of derivatives of 7H-furo[3,2-g]chromen-7-one were synthesized and evaluated as EGFR and VEGFR-2 kinase inhibitors. This research is important as it explores the potential therapeutic applications of these derivatives in the context of kinase inhibition, which is relevant for cancer treatment (Amr et al., 2017).
Crystal Structure and Cytotoxicity
The crystal structure of certain 5H-furo[3,2-g]chromene derivatives was characterized, and their cytotoxic effects on specific cell lines were evaluated. This study contributes to the understanding of the structural properties and potential medicinal applications of these compounds (Hu et al., 2010).
Potential Antihypertensive and Antiarrhythmic Agents
The synthesis of certain 7H-furo[3,2-g]-chromene derivatives as potential antihypertensive α-blocking and antiarrhythmic agents was explored. This research highlights the possible application of these compounds in cardiovascular therapies (Amr et al., 2017).
Anti-Alzheimer's Agents
Novel derivatives of 5H-furo[3,2-g]chromene were evaluated for their inhibitory activity against enzymes involved in Alzheimer’s disease. This study is crucial for understanding the potential role of these compounds in treating neurodegenerative diseases (Mphahlele et al., 2019).
Properties
IUPAC Name |
5-(4-methoxyphenyl)-2,3,9-trimethylfuro[3,2-g]chromen-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O4/c1-11-13(3)24-20-12(2)21-18(9-16(11)20)17(10-19(22)25-21)14-5-7-15(23-4)8-6-14/h5-10H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIOCHMDORGGYEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C(C3=C(C=C12)C(=CC(=O)O3)C4=CC=C(C=C4)OC)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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